(Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide

• IUPAC Name: N-(2-methylphenyl)-3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C18H16N2O2S3/c1-12-5-2-3-7-14(12)19-16(21)8-9-20-17(22)15(25-18(20)23)11-13-6-4-10-24-13/h2-7,10-11H,8-9H2,1H3,(H,19,21)/b15-11-
• InChI Key: WORWHWJWHQMVGU-PTNGSMBKSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CCN2C(=O)/C(=C/C3=CC=CS3)/SC2=S
• Molecular Formula: C18H16N2O2S3
• Molecular Weight: 388.5 g/mol

Description

(Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide is a useful research compound. Its molecular formula is C18H16N2O2S3 and its molecular weight is 388.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Matrix Metalloproteinase Inhibition and Wound Healing

Research has indicated that derivatives of 4-thiazolidinone, which include compounds structurally related to (Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide, can inhibit matrix metalloproteinases (MMPs). These compounds may affect the inflammatory/oxidative process involving free oxygen and nitrite radicals, NF-κB, and MMPs, thus suggesting potential for wound healing applications (Incerti et al., 2018).

2. Antimicrobial and Antifungal Properties

A study synthesizing similar compounds found them effective against bacterial and fungal strains. Some derivatives demonstrated superior potency compared to traditional antibiotics against resistant bacterial strains, highlighting their potential as novel antimicrobial agents (Horishny et al., 2022).

3. Aldose Reductase Inhibition

Research on (4-oxo-2-thioxothiazolidin-3-yl)acetic acids, a category encompassing similar compounds, shows their effectiveness as aldose reductase inhibitors. This enzyme is a target for managing complications of diabetes, suggesting these compounds could be beneficial for treating diabetic complications (Kučerová-Chlupáčová et al., 2020).

4. Anticancer Activity

Several studies have evaluated the anticancer properties of thiazolidinone derivatives. They have been tested for in vitro cell line screening for anticancer activity, showing effectiveness against various cancer cell lines. The results indicate potential for developing anticancer therapies (Horishny et al., 2021).

5. Modulation of Cellular Immunity

A study revealed that certain thiazolidinone derivatives affect cellular immunity components in vivo, indicating potential applications in immunomodulation. This could be significant for conditions where modulation of immune responses is beneficial (Konechnyi et al., 2021).